Cas no 2097931-55-8 (6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one)

6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one is a specialized heterocyclic compound featuring a pyridazinone core modified with a tert-butyl group and a substituted piperidinylmethyl moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecule development. The tert-butyl group enhances steric stability, while the piperidinylmethyl substitution introduces conformational flexibility, which may improve binding affinity in target interactions. This compound’s balanced lipophilicity and modular structure make it suitable for further derivatization in drug discovery, particularly for central nervous system (CNS) or receptor-targeted applications. Its synthetic accessibility and functional group compatibility further underscore its value in research settings.
6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one structure
2097931-55-8 structure
Product Name:6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
CAS No:2097931-55-8
MF:C18H31N3O
MW:305.458244562149
CID:5461561
Update Time:2025-05-20

6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
    • 6-tert-butyl-2-[[1-(2-methylpropyl)piperidin-4-yl]methyl]pyridazin-3-one
    • 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
    • Inchi: 1S/C18H31N3O/c1-14(2)12-20-10-8-15(9-11-20)13-21-17(22)7-6-16(19-21)18(3,4)5/h6-7,14-15H,8-13H2,1-5H3
    • InChI Key: ZAIHOAXLRYCTSY-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C(C)(C)C)=NN1CC1CCN(CC(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 451
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.9

6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one Pricemore >>

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Additional information on 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

Introduction to 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS No. 2097931-55-8)

6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS No. 2097931-55-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dihydropyridazines and is characterized by its tert-butyl and piperidine moieties, which contribute to its pharmacological properties.

The chemical structure of 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one is composed of a dihydropyridazine core with a tert-butyl group at the 6-position and a piperidine ring linked via a methyl group at the 2-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The tert-butyl group enhances lipophilicity, while the piperidine moiety confers flexibility and potential interactions with biological targets.

Recent studies have explored the pharmacological profile of 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzymatic activity, leading to decreased levels of toxic metabolites in cell cultures.

In addition to its enzymatic inhibition properties, 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one has shown promise in preclinical models of inflammation. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound significantly attenuated inflammatory responses in animal models of arthritis. The mechanism of action appears to involve modulation of cytokine production and inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic properties of 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one have also been investigated. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more extensive studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Safety and toxicity assessments are critical components in the drug development process. Early toxicology studies suggest that 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations will be required before advancing to clinical trials.

The potential therapeutic applications of 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one are diverse and promising. Its ability to modulate multiple biological pathways makes it an attractive candidate for treating conditions such as neurodegenerative diseases, inflammatory disorders, and potentially other diseases where enzyme inhibition or cytokine modulation could be beneficial.

In conclusion, 6-Tert-butyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS No. 2097931-55-8) represents a promising new compound with unique structural features and a broad range of potential therapeutic applications. Ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.

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